(1S,3R)-3-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]cyclopentan-1-amine

• IUPAC Name: (1S,3R)-3-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]cyclopentan-1-amine
• InChI: InChI=1S/C10H17N3O/c1-2-9-12-13-10(14-9)6-7-3-4-8(11)5-7/h7-8H,2-6,11H2,1H3/t7-,8+/m1/s1
• InChI Key: OQEVWDMYIYSXPX-SFYZADRCSA-N
• Canonical SMILES: CCC1=NN=C(O1)CC2CCC(C2)N
• Isomeric SMILES: CCC1=NN=C(O1)C[C@@H]2CC[C@@H](C2)N
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• CAS No.: 2165896-34-2

Description

(1S,3R)-3-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]cyclopentan-1-amine is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.266. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Advanced Synthesis Techniques: Research has explored the reinvestigation of thiazole synthesis, involving 1,3,4-oxadiazoles as intermediates, showcasing their utility in constructing complex heterocyclic systems. These processes have been applied in sugar chemistry to yield derivatives with potential applications in medicinal chemistry and material science (Paepke et al., 2009).
• Molecular Modifications for Selectivity: The study of benzodioxanes by replacing the ethylene chain with a cyclopentanol moiety indicates the role of structural variations in affecting affinity for alpha(1)-adrenoreceptor subtypes and 5-HT(1A) receptors, emphasizing the importance of 1,3,4-oxadiazole frameworks in designing selective receptor ligands (Bolognesi et al., 1999).

Biological Activities

• Antimicrobial and Cytotoxic Activities: Novel carbazole derivatives incorporating 1,3,4-oxadiazol moieties have been synthesized, demonstrating significant antibacterial, antifungal, and anticancer activities, especially against human breast cancer cell lines. This underscores the therapeutic potential of 1,3,4-oxadiazole derivatives in drug discovery and development (Sharma et al., 2014).
• Anti-inflammatory Agents: A series of 1,3,4-oxadiazole derivatives were designed and synthesized, showing promising radical scavenging and anti-inflammatory properties. This indicates their potential as therapeutic agents for inflammatory diseases (Iyer et al., 2016).

Methodological Innovations

• Catalyzed Synthesis Approaches: The copper-catalyzed cascade annulation of amidines and methylarenes to form 3,5-disubstituted-1,2,4-oxadiazoles represents a significant advancement in the efficient synthesis of these compounds. This method highlights the importance of catalysis in the eco-friendly and cost-effective production of heterocyclic compounds (Guo et al., 2015).